Cas no 91493-37-7 (Benzoic acid, 2-(2-pyridinylthio)-)

Benzoic acid, 2-(2-pyridinylthio)- structure
91493-37-7 structure
Product Name:Benzoic acid, 2-(2-pyridinylthio)-
CAS No:91493-37-7
MF:C12H9NO2S
MW:231.270361661911
CID:787481
PubChem ID:22104469
Update Time:2025-04-19

Benzoic acid, 2-(2-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(2-pyridinylthio)-
    • 2-pyridin-2-ylsulfanylbenzoic acid
    • SCHEMBL4628032
    • AKOS000175671
    • 2-[(Pyridin-2-yl)sulfanyl]benzoic acid
    • 91493-37-7
    • DTXSID80622466
    • Inchi: 1S/C12H9NO2S/c14-12(15)9-5-1-2-6-10(9)16-11-7-3-4-8-13-11/h1-8H,(H,14,15)
    • InChI Key: IQPNSHAXALMTOA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 231.03539970g/mol
  • Monoisotopic Mass: 231.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.5Ų
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